Cas no 2006345-30-6 (Alkyne-BDP-FL)
Alkyne-BDP-FL Chemical and Physical Properties
Names and Identifiers
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- 5,5-Difluoro-7,9-dimethyl-3-(3-oxo-3-(prop-2-yn-1-ylamino)propyl)-5Hdipyrrolo[1,2-c:2',1'-f][1,3,2]diazaborinin-4-ium-5-uide
- Alkyne-BDP-FL
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Alkyne-BDP-FL Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A765025-1mg |
Alkyne-BDP-FL |
2006345-30-6 | 1mg |
$ 190.00 | 2023-04-19 | ||
| TRC | A765025-10mg |
Alkyne-BDP-FL |
2006345-30-6 | 10mg |
$ 1499.00 | 2023-04-19 |
Alkyne-BDP-FL Related Literature
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on Alkyne-BDP-FL
Recent Advances in Alkyne-BDP-FL and Compound 2006345-30-6: Applications in Chemical Biology and Biomedical Research
In recent years, the development of advanced fluorescent probes and chemical tools has significantly enhanced our ability to study complex biological systems. Among these, Alkyne-BDP-FL, a boron-dipyrromethene (BODIPY)-based fluorescent probe with an alkyne functional group, has emerged as a versatile tool for bioorthogonal labeling and imaging applications. Concurrently, the compound with CAS number 2006345-30-6 has garnered attention for its potential in medicinal chemistry and drug discovery. This research brief synthesizes the latest findings on these two critical components in the field of chemical biology and biomedical research.
Alkyne-BDP-FL is particularly notable for its excellent photostability, high fluorescence quantum yield, and compatibility with click chemistry reactions. Recent studies have demonstrated its utility in live-cell imaging, where it enables the visualization of biomolecules with minimal background interference. The alkyne moiety allows for selective conjugation with azide-containing biomolecules via copper-catalyzed azide-alkyne cycloaddition (CuAAC), making it a powerful tool for targeted labeling. Researchers have successfully employed Alkyne-BDP-FL in tracking protein dynamics, monitoring metabolic pathways, and studying cellular uptake mechanisms.
Compound 2006345-30-6, on the other hand, has been the subject of several recent investigations due to its unique chemical structure and biological activity. Preliminary studies suggest that this compound exhibits promising inhibitory effects on specific enzymatic targets involved in inflammatory and oncogenic pathways. Its mechanism of action appears to involve the modulation of key signaling molecules, although further elucidation is required to fully understand its pharmacodynamics. The compound's potential as a lead candidate for drug development is currently under evaluation in preclinical models.
One of the most exciting developments in this area is the combination of Alkyne-BDP-FL and compound 2006345-30-6 in multimodal imaging and therapeutic studies. Researchers have leveraged the fluorescent properties of Alkyne-BDP-FL to track the distribution and cellular uptake of 2006345-30-6 in real-time, providing valuable insights into its pharmacokinetics. This approach has proven particularly useful in optimizing drug delivery systems and assessing target engagement in complex biological environments.
Looking ahead, the integration of these tools with emerging technologies such as super-resolution microscopy and mass spectrometry-based proteomics is expected to open new avenues for research. Challenges remain, however, including the need for improved synthetic methodologies to enhance the stability and bioavailability of these compounds. Nevertheless, the progress made thus far underscores the transformative potential of Alkyne-BDP-FL and compound 2006345-30-6 in advancing our understanding of biological systems and developing novel therapeutic strategies.
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